Cas no 1182926-20-0 (5-(2,4,6-Trifluorophenyl)thiazol-2-amine)

• Product Name: 5-(2,4,6-Trifluorophenyl)thiazol-2-amine
• CAS No: 1182926-20-0
• MF: C₉H₅F₃N₂S
• MW: 230.21
• CID: 5075710
• Update Time: 2026-03-01

5-(2,4,6-Trifluorophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-Trifluorophenyl)thiazol-2-amine

• Inchi： 1S/C9H5F3N2S/c10-4-1-5(11)8(6(12)2-4)7-3-14-9(13)15-7/h1-3H,(H2,13,14)
• InChI Key： FWNAIQSTBCLCMI-UHFFFAOYSA-N
• SMILES： S1C(C2=C(F)C=C(F)C=C2F)=CN=C1N

Additional information on 5-(2,4,6-Trifluorophenyl)thiazol-2-amine

5-(2,4,6-Trifluorophenyl)thiazol-2-amine: A Comprehensive Overview

The compound 5-(2,4,6-Trifluorophenyl)thiazol-2-amine, identified by the CAS number 1182926-20-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a thiazole ring substituted with a trifluorophenyl group at the 5-position and an amino group at the 2-position. These substituents play a crucial role in determining its chemical properties and reactivity.

The synthesis of 5-(2,4,6-Trifluorophenyl)thiazol-2-amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored various reaction conditions to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic systems.

In terms of chemical properties, 5-(2,4,6-Trifluorophenyl)thiazol-2-amine exhibits unique electronic characteristics due to the electron-withdrawing trifluorophenyl group and the electron-donating amino group. These properties make it an attractive candidate for various applications. For instance, studies have shown that this compound demonstrates significant biological activity, particularly in anti-inflammatory and antitumor assays. The trifluorophenyl substituent enhances the lipophilicity of the molecule, which is advantageous for drug delivery systems.

The amino group at the 2-position of the thiazole ring allows for further functionalization, enabling the creation of derivatives with diverse biological activities. Recent research has focused on modifying this position to develop new drug candidates with improved pharmacokinetic profiles. For example, researchers have successfully synthesized analogs with enhanced solubility and bioavailability by introducing additional substituents or modifying the existing ones.

In addition to its biological applications, 5-(2,4,6-Trifluorophenyl)thiazol-2-amine has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for use in catalysis and sensor applications. Recent studies have explored its use as a ligand in transition metal complexes for selective recognition of metal ions in aqueous solutions.

The environmental impact of 5-(2,4,6-Trifluorophenyl)thiazol-2-amine has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions to assess its potential toxicity and persistence in ecosystems. These studies have provided valuable insights into its environmental fate and have guided efforts to develop more sustainable synthetic routes.

In conclusion, 5-(2,4,6-Trifluorophenyl)thiazol-2-amine is a versatile compound with a wide range of applications across different fields. Its unique chemical structure and functional groups make it an ideal candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.